Cas no 867262-50-8 (2-tert-butylphenyl sulfamate)

• Product Name: 2-tert-butylphenyl sulfamate
• CAS No: 867262-50-8
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 1856338
• PubChem ID: 23161146
• Update Time: 2025-06-28

2-tert-butylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 2-(1,1-dimethylethyl)phenyl ester
• 2-tert-butylphenyl sulfamate
• EN300-2005447
• SCHEMBL4874803
• 867262-50-8

• Inchi： 1S/C10H15NO3S/c1-10(2,3)8-6-4-5-7-9(8)14-15(11,12)13/h4-7H,1-3H3,(H2,11,12,13)
• InChI Key： CGENIKBURONNCW-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 229.07726451Da
• Monoisotopic Mass: 229.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-tert-butylphenyl sulfamate

Introduction to 2-Tert-Butylphenyl Sulfamate (CAS No. 867262-50-8)

2-Tert-butylphenyl sulfamate is a chemical compound with the CAS registry number 867262-50-8. This compound belongs to the class of sulfamates, which are derivatives of sulfamic acid. The molecule consists of a phenyl ring substituted with a tert-butyl group and a sulfamate functional group. The structure of 2-tert-butylphenyl sulfamate makes it unique in terms of its chemical properties, reactivity, and potential applications.

Recent advancements in chemical synthesis have led to the exploration of sulfamate derivatives as versatile intermediates in organic chemistry. 2-Tert-butylphenyl sulfamate has gained attention due to its role in various chemical reactions, including nucleophilic substitutions and additions. Its tert-butyl substituent provides steric bulk, which can influence the reactivity and selectivity of the molecule in different reaction conditions.

The synthesis of 2-tert-butylphenyl sulfamate typically involves the reaction of tert-butylphenol with sulfuric acid or other sulfonating agents under specific conditions. This process is optimized to ensure high yield and purity of the final product. The compound is often used as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents or agrochemicals.

In terms of applications, sulfamates like 2-tert-butylphenyl sulfamate are being investigated for their potential in drug discovery. Their ability to act as inhibitors or modulators in biological systems makes them valuable in medicinal chemistry research. Recent studies have explored their role in targeting specific enzymes or receptors, which could lead to novel therapeutic agents.

Moreover, sulfamates are being studied for their environmental impact and biodegradability. Understanding the fate of 2-tert-butylphenyl sulfamate in different ecosystems is crucial for assessing its safety and sustainability. Researchers are focusing on developing greener synthesis methods and evaluating the compound's toxicity profiles to ensure its responsible use.

The physical properties of 2-tert-butylphenyl sulfamate, such as its melting point, solubility, and stability, are critical factors influencing its applications. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to characterize these properties accurately. This ensures that the compound meets quality standards required for various industrial and research purposes.

In conclusion, 2-tert-butylphenyl sulfamate (CAS No. 867262-50-8) is a significant compound with diverse potential applications across multiple fields. Its unique structure and reactivity make it a valuable tool in organic synthesis and drug discovery. Continued research into its properties and applications will undoubtedly expand its utility in both academic and industrial settings.